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Compound of Interest

Compound Name: 2-Amino-3-hydroxyanthraquinone

Cat. No.: B092412 Get Quote

Essential Safety and Handling Guide for 2-Amino-3-
hydroxyanthraquinone
Disclaimer: This document provides immediate safety and logistical information based on

available data for structurally related compounds and general laboratory safety principles. A

specific Safety Data Sheet (SDS) for 2-Amino-3-hydroxyanthraquinone was not located.

Therefore, this substance should be handled with extreme caution as a compound with

unknown toxicological properties, and the following guidance should be considered a minimum

safety standard.

Hazard Assessment and Primary Safety Precautions
2-Amino-3-hydroxyanthraquinone belongs to the class of substituted anthraquinones. While

specific toxicological data for this compound is not readily available, related compounds such

as 2-aminoanthraquinone are known to be potential skin irritants and are suspected

carcinogens.[1][2][3] Therefore, it is crucial to minimize all routes of exposure, including

inhalation, skin contact, and ingestion. All handling of this compound in solid (powder) form

should be conducted in a certified chemical fume hood to prevent inhalation of dust.[4][5]

Core Principles for Safe Handling:

Minimize Exposure: Treat 2-Amino-3-hydroxyanthraquinone as a substance with high

chronic toxicity.
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Engineering Controls: A chemical fume hood is mandatory for all weighing and transfer

operations.[4][5]

Personal Protective Equipment (PPE): A comprehensive suite of PPE is required at all times.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[3][6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Amino-3-hydroxyanthraquinone.
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Protection Type Specific Recommendations Rationale

Hand Protection

Nitrile rubber gloves (minimum

thickness of 0.11 mm). Double-

gloving is recommended.

To prevent skin contact with

the potentially irritating and

absorbable compound. Nitrile

offers good chemical

resistance to a range of

organic compounds.

Eye Protection

Chemical safety goggles that

provide a complete seal

around the eyes. A face shield

should be worn over the

goggles if there is a significant

risk of splashing.

To protect eyes from dust

particles and potential

splashes of solutions

containing the compound.

Respiratory Protection

A NIOSH-approved respirator

with a P100 particulate filter is

recommended when handling

the powder outside of a fume

hood (e.g., during spill

cleanup). For routine handling

within a fume hood, respiratory

protection may not be

necessary but should be

available.

To prevent inhalation of fine

dust particles, which is a

primary route of exposure for

solid compounds.

Body Protection

A full-length laboratory coat,

buttoned, with long sleeves.

Consider a disposable Tyvek

suit for extensive handling or

cleanup of spills.

To protect skin and personal

clothing from contamination.

Footwear
Closed-toe shoes made of a

non-porous material.

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedures
Preparation:
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Ensure a certified chemical fume hood is available and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Prepare the work area within the fume hood by lining it with absorbent, disposable bench

paper.

Have a designated and labeled waste container ready for contaminated materials.

Weighing and Transfer:

Perform all weighing and transfer of the solid 2-Amino-3-hydroxyanthraquinone within

the fume hood.

Use a micro-spatula to handle the powder and avoid generating dust.

If transferring to a solution, add the powder slowly to the solvent to prevent splashing.

Post-Handling:

Carefully clean all equipment used. Non-disposable equipment should be decontaminated

with an appropriate solvent.

Wipe down the work surface in the fume hood with a damp cloth or paper towel.

Dispose of all contaminated disposable materials (gloves, bench paper, etc.) in the

designated waste container.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

then eye protection).

Wash hands thoroughly with soap and water.

Disposal Plan
Solid Waste: All solid waste contaminated with 2-Amino-3-hydroxyanthraquinone,

including empty containers, used gloves, and disposable bench liners, should be collected in

a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Solutions containing 2-Amino-3-hydroxyanthraquinone should be collected

in a labeled, sealed hazardous waste container. Do not dispose of this chemical down the

drain.[3]

Disposal Method: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For a small spill, carefully clean up the powder using a damp paper towel to avoid

creating dust. For a large spill, evacuate the area and contact your institution's environmental

health and safety department.
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Caption: Logical workflow for selecting and using PPE when handling 2-Amino-3-
hydroxyanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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